2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thienyl]-5-(methoxymethyl)pyrazolo[1,5-a]pyrimidin-7-ol

• IUPAC Name: 2-[2-(2,5-dimethylpyrrol-1-yl)thiophen-3-yl]-5-(methoxymethyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C18H18N4O2S/c1-11-4-5-12(2)21(11)18-14(6-7-25-18)15-9-16-19-13(10-24-3)8-17(23)22(16)20-15/h4-9,20H,10H2,1-3H3
• InChI Key: OXXNFFSANNJCFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C=CS2)C3=CC4=NC(=CC(=O)N4N3)COC)C
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thienyl]-5-(methoxymethyl)pyrazolo[1,5-a]pyrimidin-7-ol is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thienyl]-5-(methoxymethyl)pyrazolo[1,5-a]pyrimidin-7-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thienyl]-5-(methoxymethyl)pyrazolo[1,5-a]pyrimidin-7-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on developing novel synthetic routes and characterizing pyrazolo[1,5-a]pyrimidines and related heterocycles. For example, a study on the synthesis of pyrazolo[3,4-d]pyrimidines revealed an efficient protocol for preparing these compounds, which could serve as a foundation for synthesizing derivatives including the specific compound of interest (Rahmouni et al., 2016). Similarly, the development of pyrido-thieno-pyrimidine derivatives incorporating a pyrazole moiety highlights the versatility of these heterocyclic frameworks in accommodating various functional groups for diverse applications (Gomha et al., 2017).

Antimicrobial and Antifungal Activities

A significant area of research has been the investigation of the antimicrobial and antifungal properties of pyrazolo[1,5-a]pyrimidines. Studies have demonstrated that certain derivatives exhibit antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungi, indicating their potential as therapeutic agents. For instance, derivatives of pyrazolo[1,5-a]pyrimidines have been evaluated for their antimicrobial potential, with some showing activity against specific bacterial strains and fungi (Bruni et al., 1996). This research suggests that with further development, compounds within this chemical class could contribute to new treatments for infectious diseases.

Anticancer Activity

Another promising avenue of research is the exploration of anticancer activities associated with pyrazolo[1,5-a]pyrimidines. Synthesis and biological evaluation of novel derivatives have identified compounds with potential anticancer and anti-inflammatory properties, suggesting their use in developing new anticancer therapies. Some derivatives have shown significant activity against various cancer cell lines, underscoring the potential of these compounds in oncology (Rostom et al., 2009).